Cas no 1807276-83-0 (Ethyl 4-chloro-3-cyano-2-nitrobenzoate)

• Product Name: Ethyl 4-chloro-3-cyano-2-nitrobenzoate
• CAS No: 1807276-83-0
• MF: C₁₀H₇ClN₂O₄
• MW: 254.626581430435
• CID: 4947650
• Update Time: 2025-06-07

Ethyl 4-chloro-3-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-cyano-2-nitrobenzoate

• Inchi： 1S/C10H7ClN2O4/c1-2-17-10(14)6-3-4-8(11)7(5-12)9(6)13(15)16/h3-4H,2H2,1H3
• InChI Key： UIQJWQDLPLTJBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OCC)=C(C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 4-chloro-3-cyano-2-nitrobenzoate

Ethyl 4-chloro-3-cyano-2-nitrobenzoate (CAS No. 1807276-83-0): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 4-chloro-3-cyano-2-nitrobenzoate, identified by its unique chemical identifier CAS No. 1807276-83-0, represents a significant compound in the realm of organic synthesis and pharmaceutical research. This benzoate derivative, characterized by its nitro, cyano, and chloro substituents, has garnered attention due to its utility as a key intermediate in the synthesis of various biologically active molecules. The structural motifs present in this compound make it a valuable scaffold for further functionalization, enabling the development of novel therapeutic agents.

The Ethyl 4-chloro-3-cyano-2-nitrobenzoate molecule exhibits a conjugated system that enhances its reactivity, making it particularly useful in cross-coupling reactions and nucleophilic substitutions. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high specificity and efficacy in drug design. The presence of the nitro group not only influences the electronic properties of the molecule but also serves as a handle for further chemical transformations, such as reduction to amine functionalities or diazotization.

In recent years, there has been a surge in research focused on developing novel methodologies for the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The Ethyl 4-chloro-3-cyano-2-nitrobenzoate has been employed in several studies as a precursor for constructing nitrogen-containing heterocycles. For instance, researchers have demonstrated its utility in the preparation of pyridine derivatives through cyclization reactions, which have shown promising biological activities against various targets.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The nitro and cyano groups provide multiple sites for selective modification, allowing chemists to fine-tune the pharmacokinetic properties of the final product. Recent advances in computational chemistry have further facilitated the design of derivatives of Ethyl 4-chloro-3-cyano-2-nitrobenzoate by predicting optimal reaction conditions and identifying potential lead compounds.

The pharmaceutical industry has also explored the use of this benzoate derivative in the development of antimicrobial agents. The structural features of Ethyl 4-chloro-3-cyano-2-nitrobenzoate contribute to its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Preliminary studies have indicated that certain derivatives exhibit potent activity against multi-drug resistant strains, highlighting the compound's potential as a starting point for novel antibiotics.

Beyond pharmaceutical applications, Ethyl 4-chloro-3-cyano-2-nitrobenzoate has found utility in materials science. Its ability to undergo various functional group transformations makes it a valuable building block for designing advanced polymers and functional materials. For example, researchers have incorporated this compound into polymer backbones to enhance thermal stability and mechanical strength, demonstrating its versatility beyond traditional organic synthesis.

The synthesis of Ethyl 4-chloro-3-cyano-2-nitrobenzoate itself is an intriguing process that showcases modern synthetic strategies. Traditional methods often involve multi-step sequences with harsh conditions and low yields. However, recent innovations have led to more efficient routes, including catalytic processes that minimize waste and energy consumption. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, Ethyl 4-chloro-3-cyano-2-nitrobenzoate (CAS No. 1807276-83-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery and development. As research continues to evolve, it is likely that new applications and methodologies involving this versatile benzoate derivative will emerge, further solidifying its place as a cornerstone in modern chemical synthesis.